Cas no 951895-23-1 (3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole)

• Product Name: 3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole
• CAS No: 951895-23-1
• MF: C₁₆H₁₁ClN₂O₃
• MW: 314.72314286232
• CID: 5432017
• Update Time: 2025-08-03

3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole

• Inchi： 1S/C16H11ClN2O3/c17-12-4-1-10(2-5-12)15-18-16(22-19-15)11-3-6-13-14(9-11)21-8-7-20-13/h1-6,9H,7-8H2
• InChI Key： IXMIWFJIPKIZRX-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C3OCCOC3=C2)=NC(C2=CC=C(Cl)C=C2)=N1

Additional information on 3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole

Comprehensive Overview of 3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole (CAS No. 951895-23-1)

The compound 3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole (CAS No. 951895-23-1) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. This 1,2,4-oxadiazole derivative combines a 4-chlorophenyl group with a 2,3-dihydro-1,4-benzodioxin moiety, creating a scaffold that is of interest in various fields, including medicinal chemistry, materials science, and agrochemical research.

One of the key reasons for the growing interest in 3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole is its potential as a bioactive compound. Researchers have explored its role as a precursor or intermediate in the synthesis of more complex molecules with potential pharmacological properties. The presence of both the oxadiazole ring and the benzodioxin structure makes it a versatile building block for drug discovery, particularly in the development of compounds targeting neurological and inflammatory pathways.

In the context of current trends, this compound aligns with the increasing demand for heterocyclic compounds in pharmaceutical research. With the rise of AI-driven drug discovery and computational chemistry, molecules like 3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole are being screened virtually for their binding affinities to various biological targets. This approach accelerates the identification of potential drug candidates while reducing laboratory costs.

From a structural perspective, the 1,2,4-oxadiazole core is known for its stability and ability to participate in hydrogen bonding, which is crucial for molecular interactions in biological systems. The 4-chlorophenyl substituent adds lipophilicity to the molecule, potentially enhancing its membrane permeability—a critical factor in drug bioavailability. Meanwhile, the 2,3-dihydro-1,4-benzodioxin moiety contributes to the compound's aromatic character and may influence its electronic properties.

The synthesis of 3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole typically involves cyclization reactions between appropriate precursors, such as amidoximes and carboxylic acid derivatives. Recent advancements in green chemistry have also explored more sustainable routes for producing such heterocyclic compounds, addressing the growing emphasis on environmentally friendly synthetic methods in the chemical industry.

Beyond pharmaceutical applications, this compound has drawn interest in materials science. The combination of its aromatic systems and heteroatoms makes it a candidate for organic electronic materials, particularly in the development of organic light-emitting diodes (OLEDs) or photovoltaic cells. Researchers are investigating how modifications to the 1,2,4-oxadiazole core or its substituents might tune the compound's optical and electronic properties.

Analytical characterization of 3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are essential for its reliable use in further research and development.

The stability profile of this compound under various conditions (pH, temperature, light exposure) is another area of investigation, particularly for potential formulation development. Understanding these properties helps researchers determine appropriate storage conditions and predict the compound's behavior in biological or material systems.

In the context of intellectual property, 3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole and its derivatives have been the subject of several patent applications, reflecting the commercial interest in this chemical scaffold. These patents often claim specific therapeutic uses or material applications, demonstrating the compound's versatility across different industries.

As research continues, scientists are exploring structure-activity relationships (SAR) around this core structure, systematically modifying its components to optimize desired properties. This approach has led to the development of numerous analogs, each with potentially distinct characteristics and applications.

The future directions for 3-(4-chlorophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,4-oxadiazole research may include further exploration of its biological activities, development of more efficient synthetic routes, and investigation of its potential in emerging technologies like molecular electronics or nanotechnology.